Cas no 91271-65-7 ([4-(morpholinomethyl)phenyl]methanol)

[4-(morpholinomethyl)phenyl]methanol structure
91271-65-7 structure
Product Name:[4-(morpholinomethyl)phenyl]methanol
CAS No:91271-65-7
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD04974050
CID:799517
PubChem ID:2795499
Update Time:2024-10-26

[4-(morpholinomethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(4-morpholinylmethyl)-
    • (4-(MORPHOLINOMETHYL)PHENYL)METHANOL
    • [4-(morpholin-4-ylmethyl)phenyl]methanol
    • [4-(Morpholinomethyl)phenyl]methanol
    • (4-morpholin-4-ylmethyl phenyl)methanol
    • (4-morpholino-4-ylmethylphenyl)methanol
    • N-(4-hydroxymethylbenzyl)morpholine
    • ZLE0063
    • 4-(4-Morpholinylmethyl)benzenemethanol (ACI)
    • 4-((Morpholin-4-yl)methyl)benzyl alcohol
    • [4-[(Morpholin-4-yl)methyl]phenyl]methanol
    • AS-62825
    • 91271-65-7
    • DTXSID50383719
    • (4-Morpholin-4-ylmethyl-phenyl)-methanol
    • J-502758
    • SDCCGMLS-0066079.P001
    • TQR0095
    • MFCD04974050
    • SCHEMBL171776
    • MWVQMAWLNHACQK-UHFFFAOYSA-N
    • W16137
    • EN300-254934
    • CS-M1407
    • AKOS000320955
    • (4-morpholin-4-ylmethyl phenyl) methanol
    • {4-[(morpholin-4-yl)methyl]phenyl}methanol
    • [4-(morpholinomethyl)phenyl]methanol
    • MDL： MFCD04974050
    • Inchi： 1S/C12H17NO2/c14-10-12-3-1-11(2-4-12)9-13-5-7-15-8-6-13/h1-4,14H,5-10H2
    • InChI Key： MWVQMAWLNHACQK-UHFFFAOYSA-N
    • SMILES： OCC1C=CC(CN2CCOCC2)=CC=1

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.147
  • Melting Point: 94℃
  • Boiling Point: 337.3°Cat760mmHg
  • Flash Point: 157.8°C
  • Refractive Index: 1.569
  • PSA: 32.70000
  • LogP: 0.94900

[4-(morpholinomethyl)phenyl]methanol Security Information

[4-(morpholinomethyl)phenyl]methanol Pricemore >>

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[4-(morpholinomethyl)phenyl]methanol Production Method

Production Method 1

68453-56-5 68453-56-5
91271-65-7 91271-65-7
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Chloro[1,3-dihydro-1-[2-[methyl[[(1-methylethyl)amino][(1-methylethyl)imino]meth… Solvents: 1,4-Dioxane ;  5 min, 40 °C
1.2 Reagents: Hydrogen ,  15-Crown-5 Solvents: 1,4-Dioxane ;  rt; 24 h, 100 bar, 60 °C
Reference
A Bifunctional Copper Catalyst Enables Ester Reduction with H2: Expanding the Reactivity Space of Nucleophilic Copper Hydrides
Zimmermann, Birte M.; Ngoc, Trung Tran; Tzaras, Dimitrios-Ioannis; Kaicharla, Trinadh; Teichert, Johannes F., Journal of the American Chemical Society, 2021, 143(40), 16865-16873

Production Method 2

68453-56-5 68453-56-5
91271-65-7 91271-65-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, rt; rt → 0 °C
1.2 Reagents: Water ;  0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  10 min, 0 °C
Reference
3,4-Dihydro-1,3,5-triazin-2(1H)-ones as the First Dual BACE-1/GSK-3β Fragment Hits against Alzheimer's Disease
Prati, Federica; De Simone, Angela; Armirotti, Andrea; Summa, Maria; Pizzirani, Daniela; et al, ACS Chemical Neuroscience, 2015, 6(10), 1665-1682

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